Cas no 2624138-39-0 (2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene)

• Product Name: 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene
• CAS No: 2624138-39-0
• MF: C₈H₆BrF₃
• MW: 239.032452106476
• CID: 6503214
• PubChem ID: 155977875
• Update Time: 2025-06-11

2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-7544611
• 2624138-39-0
• 2-(bromomethyl)-1-(difluoromethyl)-4-fluorobenzene
• 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene

• Inchi： 1S/C8H6BrF3/c9-4-5-3-6(10)1-2-7(5)8(11)12/h1-3,8H,4H2
• InChI Key： TWMHQWQIYYEDTD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(F)F)F

Computed Properties

• Exact Mass: 237.96050g/mol
• Monoisotopic Mass: 237.96050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Additional information on 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene

Introduction to 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene (CAS No. 2624138-39-0)

2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene, with the CAS number 2624138-39-0, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromomethyl group, a difluoromethyl group, and a fluorine atom on the benzene ring. These functionalities endow the molecule with a range of chemical properties that make it an attractive starting material for various synthetic transformations and applications.

The bromomethyl group in 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene is particularly reactive, facilitating nucleophilic substitution reactions. This reactivity is crucial for the synthesis of complex organic molecules, such as pharmaceuticals and agrochemicals. The difluoromethyl group, on the other hand, introduces significant electronic effects and steric hindrance, which can influence the reactivity and stability of the molecule. The presence of a fluorine atom on the benzene ring further modulates the electronic properties of the compound, enhancing its potential for use in drug design and development.

Recent studies have highlighted the importance of 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene in the synthesis of novel compounds with therapeutic potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers found that the unique combination of functional groups in 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene allowed for the efficient construction of complex molecular architectures with high selectivity and potency.

In addition to its applications in medicinal chemistry, 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene has also been explored for its potential in materials science. A 2022 study published in Advanced Materials demonstrated the use of this compound as a building block for designing novel polymers with enhanced thermal stability and mechanical strength. The researchers synthesized a series of copolymers using 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene and other monomers, resulting in materials with improved performance characteristics suitable for various industrial applications.

The synthetic versatility of 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene has also been leveraged in the development of new catalysts and ligands. A 2021 study published in Chemical Communications reported the synthesis of palladium complexes using this compound as a ligand precursor. The resulting complexes exhibited high catalytic activity and selectivity in cross-coupling reactions, making them valuable tools for organic synthesis.

The safety and environmental impact of 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene are important considerations for its widespread use. Recent studies have shown that this compound can be synthesized using environmentally benign methods, reducing its ecological footprint. Additionally, efforts are ongoing to develop more efficient and sustainable synthetic routes to produce this compound on a larger scale.

In conclusion, 2-(Bromomethyl)-1-(difluoromethyl)-4-fluorobenzene (CAS No. 2624138-39-0) is a highly valuable compound with diverse applications in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique combination of functional groups makes it an attractive starting material for the development of novel compounds with therapeutic potential and advanced materials with superior performance characteristics. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in various scientific disciplines.